2-Amino-4-cyclopropoxynicotinaldehyde

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 2-amino-4-cyclopropyloxypyridine-3-carbaldehyde
• InChI: InChI=1S/C9H10N2O2/c10-9-7(5-12)8(3-4-11-9)13-6-1-2-6/h3-6H,1-2H2,(H2,10,11)
• InChI Key: OLHZXPAPHXUCDV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)N)C=O

Description

2-Amino-4-cyclopropoxynicotinaldehyde is a substituted nicotinaldehyde derivative characterized by an amino group at position 2 and a cyclopropoxy moiety at position 4 of the pyridine ring. The aldehyde functional group at position 3 renders it highly reactive, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical research for constructing heterocyclic scaffolds. Its structure combines electron-donating (cyclopropoxy) and electron-withdrawing (aldehyde) groups, which influence its physicochemical properties and reactivity. This compound is often employed in nucleophilic addition reactions, cyclizations, and as a precursor for bioactive molecules targeting enzymes or receptors in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-4-cyclopropoxynicotinaldehyde can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under controlled conditions. For instance, starting from 2-cyclopropoxy-4-nitrobenzaldehyde, a reduction step can be employed to convert the nitro group to an amino group, followed by cyclization to form the desired product.

Industrial Production Methods: Industrial production of this compound typically involves optimizing the reaction conditions to achieve high yields and purity. This may include the use of catalysts, specific solvents, and temperature control to ensure efficient conversion and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: 2-Amino-4-cyclopropoxynicotinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The amino group can participate in substitution reactions, such as acylation or alkylation, to form amides or secondary amines.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Acyl chlorides, alkyl halides.

Major Products:

Oxidation: 2-Amino-4-cyclopropoxynicotinic acid.

Reduction: 2-Amino-4-cyclopropoxynicotinalcohol.

Substitution: Various amides and secondary amines.

Scientific Research Applications

2-Amino-4-cyclopropoxynicotinaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Amino-4-cyclopropoxynicotinaldehyde involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the aldehyde group can participate in nucleophilic addition reactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

The following analysis compares 2-amino-4-cyclopropoxynicotinaldehyde with structurally related nicotinaldehyde derivatives and cyclopropoxy-containing analogs. Key comparison parameters include reactivity, stability, solubility, and biological activity.

Structural Analogs and Physicochemical Properties

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Solubility (Water)	Melting Point (°C)
2-Amino-4-cyclopropoxynicotinaldehyde	Amino (2), Cyclopropoxy (4), Aldehyde (3)	~180.2	Low	120–125 (decomposes)
2-Amino-4-methoxynicotinaldehyde	Amino (2), Methoxy (4), Aldehyde (3)	~166.1	Moderate	95–100
2-Amino-4-phenoxynicotinaldehyde	Amino (2), Phenoxy (4), Aldehyde (3)	~228.2	Very low	135–140
4-Cyclopropoxynicotinaldehyde	Cyclopropoxy (4), Aldehyde (3)	~163.1	Low	110–115

Key Observations :

• The cyclopropoxy group in 2-amino-4-cyclopropoxynicotinaldehyde enhances steric hindrance compared to methoxy or phenoxy analogs, reducing solubility in polar solvents but improving metabolic stability in vivo .
• The amino group at position 2 increases polarity, but its basicity is counterbalanced by the electron-withdrawing aldehyde, leading to moderate stability under acidic conditions.